N1-(4-fluorophenethyl)-N2-((3-(phenylsulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide

• IUPAC Name: N'-[[3-(benzenesulfonyl)-1,3-oxazinan-2-yl]methyl]-N-[2-(4-fluorophenyl)ethyl]oxamide
• InChI: InChI=1S/C21H24FN3O5S/c22-17-9-7-16(8-10-17)11-12-23-20(26)21(27)24-15-19-25(13-4-14-30-19)31(28,29)18-5-2-1-3-6-18/h1-3,5-10,19H,4,11-15H2,(H,23,26)(H,24,27)
• InChI Key: OTPFKSYAOBMOQA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(OC1)CNC(=O)C(=O)NCCC2=CC=C(C=C2)F)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C21H24FN3O5S
• Molecular Weight: 449.5 g/mol

Description

N1-(4-fluorophenethyl)-N2-((3-(phenylsulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C21H24FN3O5S and its molecular weight is 449.5. The purity is usually 95%.
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Scientific Research Applications

Novel Insecticidal Activity

Flubendiamide exhibits a novel class of insecticidal activity, particularly against lepidopterous pests. Its unique chemical structure, which includes novel substituents like a heptafluoroisopropyl group, demonstrates strong insecticidal activity, distinct from commercial insecticides. Flubendiamide's safety for non-target organisms makes it a promising agent for integrated pest management programs (Tohnishi et al., 2005).

Electrochemical and Structural Insights

Research into N-(3-Thenoyl)fluorosulfonimide offers electrochemical and structural insights into compounds with sulfonyl and fluorine groups. This study could provide foundational knowledge relevant to the synthesis and properties of complex molecules like N1-(4-fluorophenethyl)-N2-((3-(phenylsulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide (Macneill et al., 2009).

Advanced Material Applications

The synthesis of guanidinium-functionalized anion exchange polymer electrolytes via activated fluorophenyl-amine reactions demonstrates the potential for creating advanced materials with specific functional groups. This methodology could be pertinent to the synthesis or application of the complex molecule , highlighting the role of fluorine and sulfonyl groups in creating novel materials (Kim et al., 2011).